Cas no 26567-10-2 (2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol)

• Product name: 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol
• CAS No: 26567-10-2
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD00854202
• CID: 1427981
• PubChem ID: 11265003

2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol
• 3,3',5,5'-tetramethylbiphenyl-2,2'-diol
• AGN-PC-005KWB
• [1,1'-Biphenyl]-2,2'-diol, 3,3',5,5'-tetramethyl-
• 3,3',5,5'-tetramethylbiphenol
• 3,5,3',5'-Tetramethyl-biphenyl-2,2'-diol
• SureCN770062
• 3,3',5,5'-tetramethyl-2,2'-biphenol
• 2,2'-dihydroxy-3,3',5,5'-tetramethylbiphenyl
• CTK0J3162
• DTXSID70460556
• AKOS030533087
• DB-127107
• NS00007171
• MFCD00854202
• AS-43887
• EC 607-957-9
• CS-0106526
• BCP32225
• XBDTZNMRTRPDKH-UHFFFAOYSA-N
• 3,3',5,5'-Tetramethyl-[1,1'-biphenyl]-2,2'-diol
• 3,3',5,5'-Tetramethyl-1,1'-biphenyl-2,2'-diol
• 26567-10-2
• SCHEMBL770062

• MDL： MFCD00854202
• Inchi： InChI=1S/C16H18O2/c1-9-5-11(3)15(17)13(7-9)14-8-10(2)6-12(4)16(14)18/h5-8,17-18H,1-4H3
• InChI Key： XBDTZNMRTRPDKH-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C2=CC(=CC(=C2O)C)C)O)C

Computed Properties

• Exact Mass: 242.13074
• Monoisotopic Mass: 242.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 134-136°C
• PSA: 40.46

2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol Security Information

• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol

Recent Advances in the Study of 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol (CAS: 26567-10-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol (CAS: 26567-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements in the study of this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the antioxidant and anti-inflammatory properties of 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol. Researchers have demonstrated its efficacy in scavenging free radicals and reducing oxidative stress in cellular models, suggesting its potential as a therapeutic agent for diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases. Additionally, its anti-inflammatory effects have been explored in preclinical models, showing promise in mitigating chronic inflammatory conditions.

In terms of synthesis, novel methodologies have been developed to optimize the production of 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol with higher yields and purity. These advancements are crucial for scaling up production for further pharmacological evaluations. Recent publications have also detailed the compound's mechanism of action at the molecular level, revealing its interactions with key cellular targets involved in oxidative stress and inflammation pathways.

Furthermore, the compound's potential as a lead molecule in drug discovery has been investigated. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, paving the way for the design of derivatives with enhanced therapeutic profiles. Collaborative efforts between academic and industrial researchers have accelerated the translation of these findings into preclinical development.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed in future studies. Ongoing research is focused on overcoming these hurdles through formulation optimization and advanced delivery systems.

In conclusion, 2-(2-hydroxy-3,5-dimethylphenyl)-4,6-dimethylphenol represents a promising candidate for further exploration in chemical biology and pharmaceutical applications. Its multifaceted biological activities and potential for structural optimization make it a valuable subject of ongoing research. Continued efforts in understanding its mechanisms and improving its drug-like properties will be essential for its successful development into a therapeutic agent.